Cas no 2305636-90-0 (2-Benzyl-2,3-dihydro-1H-isoindole-1-carboxylic acid)

• Product Name: 2-Benzyl-2,3-dihydro-1H-isoindole-1-carboxylic acid
• CAS No: 2305636-90-0
• MF: C₁₆H₁₅NO₂
• MW: 253.295804262161
• MDL: MFCD34603235
• CID: 5307486
• Update Time: 2025-11-01

2-Benzyl-2,3-dihydro-1H-isoindole-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-2,3-dihydro-1H-isoindole-1-carboxylic acid

• MDL： MFCD34603235
• Inchi： 1S/C16H15NO2/c18-16(19)15-14-9-5-4-8-13(14)11-17(15)10-12-6-2-1-3-7-12/h1-9,15H,10-11H2,(H,18,19)
• InChI Key： YEXPMBPUCONRPR-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)N1CC2=CC=CC=C2C1C(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on 2-Benzyl-2,3-dihydro-1H-isoindole-1-carboxylic acid

Introduction to CAS No 2305636-90-0: 2-Benzyl-2,3-dihydro-1H-isoindole-1-carboxylic Acid

CAS No 2305636-90-0, commonly referred to as 2-Benzyl-2,3-dihydro-1H-isoindole-1-carboxylic acid, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. The molecule is characterized by a bicyclic structure with a benzyl group attached, which contributes to its stability and reactivity in various chemical environments.

The structural elucidation of 2-Benzyl-2,3-dihydro-1H-isoindole-1-carboxylic acid reveals a complex arrangement of atoms that facilitates diverse interactions. The isoindole ring system, combined with the carboxylic acid group, provides a platform for exploring its role in biological systems. Recent studies have highlighted its potential as a precursor for bioactive molecules, particularly in the development of novel therapeutic agents.

In terms of synthesis, the compound can be prepared through a variety of methods, including coupling reactions and cyclization processes. These methods have been optimized to enhance yield and purity, making it more accessible for research purposes. The synthesis of CAS No 2305636-90-0 often involves multi-step reactions that require precise control over reaction conditions to ensure the formation of the desired product.

The application of 2-Benzyl-2,3-dihydro-1H-isoindole-1-carboxylic acid extends beyond traditional chemical research into areas such as drug delivery systems and advanced materials. Its ability to form stable complexes with metal ions has been explored for use in catalysis and sensing technologies. Additionally, its role in medicinal chemistry has been underscored by recent findings that suggest it may serve as a lead compound for developing treatments targeting specific cellular pathways.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of this compound. By employing density functional theory (DFT) calculations, researchers have been able to predict its interaction with biological targets with greater accuracy. These computational studies have also informed experimental designs, leading to more efficient synthesis routes and improved understanding of its pharmacokinetic properties.

In conclusion, CAS No 2305636-90-0, or 2-Benzyl-2,3-dihydro-1H-isoindole-1-carboxylic acid, stands out as a versatile compound with promising applications across multiple disciplines. Its unique structure, coupled with recent research advancements, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new facets of its potential, this compound is poised to make significant contributions to the advancement of science and technology.